Cas no 1376365-06-8 (N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide)

• Product Name: N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide
• CAS No: 1376365-06-8
• MF: C₁₆H₁₅F₂N₃OS
• MW: 335.371608972549
• CID: 6176013
• PubChem ID: 72111649
• Update Time: 2025-08-05

N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033254367
• N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide
• EN300-26622776
• N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-ynyl)amino]acetamide
• Z1317927052
• 1376365-06-8

• Inchi： 1S/C16H15F2N3OS/c1-3-7-21(4-2)9-15(22)20-16-19-14(10-23-16)11-5-6-12(17)13(18)8-11/h1,5-6,8,10H,4,7,9H2,2H3,(H,19,20,22)
• InChI Key： HNCOMJMPRHQIDD-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)F)F)N=C1NC(CN(CC#C)CC)=O

Computed Properties

• Exact Mass: 335.09038961g/mol
• Monoisotopic Mass: 335.09038961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.5Ų

Additional information on N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide

N-[4-(3,4-Difluorophenyl)-1,3-Thiazol-2-Yl]-2-[Ethyl(Prop-2-Yn-1-Yl)Amino]Acetamide: A Comprehensive Overview

N-[4-(3,4-Difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide (CAS No. 1376365-06-8) is a complex organic compound with a unique structure that combines elements of heterocyclic chemistry and amide functionalities. This compound has garnered attention in the scientific community due to its potential applications in drug discovery and materials science. The molecule's structure features a thiazole ring, which is a five-membered heterocycle containing sulfur and nitrogen atoms, substituted with a difluorophenyl group and an ethylacetylenic amino group. These structural elements contribute to its intriguing chemical properties and reactivity.

The synthesis of N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making this compound more accessible for further research. The thiazole core is particularly valuable in medicinal chemistry due to its ability to act as a bioisostere for other heterocycles, potentially offering improved pharmacokinetic profiles.

One of the most exciting aspects of this compound is its potential in drug discovery. Researchers have explored its activity against various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, recent findings suggest that N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-2-[ethyl(prop-2-yn-1-yl)amino]acetamide exhibits moderate inhibitory effects on certain kinase enzymes, which are critical in cancer progression. These results underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The thiazole ring's conjugation with the amino group may impart unique electronic characteristics that could be harnessed in materials science. For example, preliminary investigations into its use as a component in organic semiconductors have shown promising results. This dual functionality—combining medicinal and materials applications—makes N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-Yl]-2-[Ethyl(Prop-2-Yn-Yl)Amino]Acetamide a versatile molecule with broad research potential.

From an environmental perspective, understanding the degradation pathways of N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-Yl]-2-[Ethyl(Prop-Yn-Yl)Amino]Acetamide is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques to investigate its stability under various environmental conditions. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, N-[4-(3,4-difluorophenyl)-1,3-thiazol - yl]-2-[ethyl(prop - yn - yl)amino]acetamide (CAS No. 1376365 - 06 - 8) represents a fascinating intersection of organic chemistry and interdisciplinary research. Its unique structure and diverse applications make it a valuable subject for ongoing scientific exploration. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.